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Compound of Interest

Compound Name: Diodone

Cat. No.: B1670706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diodone, also known as Iodopyracet, is an organoiodine compound that was historically

significant as a radiocontrast agent, primarily used for intravenous urography to visualize the

urinary tract. Its ability to absorb X-rays, owing to its high iodine content, allowed for the

detailed imaging of kidneys, ureters, and the bladder. This technical guide provides a

comprehensive overview of the chemical structure, properties, and relevant experimental

protocols associated with Diodone. The information is presented to be a valuable resource for

researchers, scientists, and professionals involved in drug development and the study of

contrast media.

Chemical Structure and Identification
Diodone is chemically known as 2-(3,5-diiodo-4-oxo-1-pyridinyl)acetic acid.[1] It is a 4-pyridone

derivative with iodine atoms substituted at the 3 and 5 positions of the pyridone ring, and a

carboxymethyl group attached to the nitrogen atom.[1] For its application as a radiocontrast

agent, it was commonly formulated as a salt with diethanolamine.

Synonyms and Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1670706?utm_src=pdf-interest
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3395439.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3395439.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Diodone Acid
Diodone (Diethanolamine
Salt)

IUPAC Name
2-(3,5-diiodo-4-oxo-1-

pyridinyl)acetic acid

2-(3,5-diiodo-4-oxo-1-

pyridinyl)acetic acid; 2-(2-

hydroxyethylamino)ethanol

Synonyms

Iodopyracet Acid, Pelvirinic

acid, Umbradilic acid, 3,5-

Diiodo-4-pyridone-N-acetic

acid

Iodopyracet, Diodon,

Cardiotrast, Diatrast

CAS Number 101-29-1 300-37-8

PubChem CID 9304 5284574

Molecular Formula C7H5I2NO3 C11H16I2N2O5

InChI Key
PVBALTLWZVEAIO-

UHFFFAOYSA-N

RERHJVNYJKZHLJ-

UHFFFAOYSA-N

SMILES
C1=C(C(=O)C(=CN1CC(=O)O

)I)I

C1=C(C(=O)C(=CN1CC(=O)O

)I)I.C(CO)NCCO

Chemical and Physical Properties
A summary of the key chemical and physical properties of Diodone acid and its diethanolamine

salt is presented below. These properties are crucial for understanding its behavior in biological

systems and for its formulation.
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Property Diodone Acid
Diodone (Diethanolamine
Salt)

Molecular Weight 404.93 g/mol 510.06 g/mol

Melting Point 244 °C (decomposes)[2][3] 245-249 °C

Boiling Point 422.8 ± 45.0 °C (Predicted)[2] No data available

Solubility in Water
2.787 g/L (temperature not

stated)[2][3]
Miscible

pKa 3.60 ± 0.10 (Predicted)[2] Not applicable

Experimental Protocols
Synthesis of Diodone (Diethanolamine Salt)
The following is a general manufacturing process for Diodone, synthesized from pyridine.

Materials:

Pyridine

Thionyl chloride

Water

Iodomonochloride (ICl)

Chloroacetic acid

Sodium hydrate

Diethanolamine

Procedure:

Formation of 4-Pyridyl-pyridinium chloride: React 2 moles of pyridine with thionyl chloride.
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Formation of 4-1H-pyridone: Transform the 4-pyridyl-pyridinium chloride by adding water at

150°C.

Iodination: Add 1 mole of iodomonochloride (ICl) to the 4-1H-pyridone to produce 3,5-

diidopyridone.

N-Alkylation: Convert the 3,5-diidopyridone to 3,5-diiodo-4-pyridone-N-acetic acid by adding

chloroacetic acid and sodium hydrate.

Salt Formation: Dissolve 1 mole of 3,5-diiodo-4-pyridone-N-acetic acid in a solution of 1 mole

of diethanolamine in 60 ml of water while heating.

Final Product Preparation: Make up the solution to 100 ml with water. Evaporate the solution

and recrystallize the resulting solid to obtain the Diodone salt as white crystals.[1]

Intravenous Pyelogram (IVP) Procedure
The following protocol outlines the historical use of Diodone in an intravenous pyelogram

procedure for visualizing the urinary tract.

Patient Preparation:

The patient may be asked to take a laxative the day before the procedure to clear the

bowels.

The patient should refrain from eating or drinking for several hours before the test.

The patient will be asked to empty their bladder immediately before the procedure begins.

Procedure:

An initial X-ray of the abdomen is taken to ensure the intestines are clear and to get a

baseline image.

An intravenous (IV) line is inserted into a vein in the patient's arm.

The Diodone contrast agent is injected through the IV line. The patient may experience a

warm or flushing sensation and a metallic taste in the mouth.
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A series of X-ray images are taken at specific time intervals (e.g., 5, 10, 15, and 30 minutes)

as the Diodone is filtered by the kidneys and passes through the ureters and into the

bladder.

The patient may be asked to change positions for different X-ray views.

Before the final X-ray, the patient is asked to urinate.

A final X-ray is taken of the empty bladder to assess bladder function.

The entire procedure typically takes about an hour. Patients are encouraged to drink plenty

of fluids after the test to help flush the contrast agent from their system.

Mechanism of Action and Signaling Pathways
As a radiocontrast agent, Diodone does not exert its effect through interaction with specific

biological signaling pathways. Instead, its utility is based on the physical principle of X-ray

attenuation. The iodine atoms in the Diodone molecule have a high atomic number and are

effective at absorbing X-ray photons. When Diodone is introduced into the body, it increases

the radiodensity of the structures in which it concentrates, such as the urinary tract. This

differential absorption of X-rays compared to the surrounding soft tissues creates a clear

contrast on a radiograph, allowing for detailed visualization of the anatomy and function of the

urinary system.

Visualizations
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Synthesis of Diodone
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Caption: A simplified workflow for the synthesis of Diodone.
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Mechanism of X-Ray Attenuation by Diodone
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Caption: How Diodone enhances contrast in X-ray imaging.
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Intravenous Pyelogram (IVP) Experimental Workflow

Start: Patient Preparation

1. Baseline Abdominal X-Ray

2. IV Line Insertion

3. Inject Diodone Contrast Agent

4. Timed Series of X-Rays
(e.g., 5, 10, 15, 30 min)

5. Patient Urinates

6. Final X-Ray of Empty Bladder

End: Image Analysis
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Caption: A step-by-step workflow of the IVP procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Properties of Diodone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670706#diodone-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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